Cas no 2137552-56-6 (1-3-(morpholin-4-yl)propyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-3-(morpholin-4-yl)propyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137552-56-6
• MF: C₉H₁₇N₅O
• MW: 211.264180898666
• CID: 6276111
• PubChem ID: 165963231
• Update Time: 2025-05-22

1-3-(morpholin-4-yl)propyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(morpholin-4-yl)propyl-1H-1,2,3-triazol-4-amine
• 2137552-56-6
• 1-[3-(morpholin-4-yl)propyl]-1H-1,2,3-triazol-4-amine
• EN300-1114076

• Inchi： 1S/C9H17N5O/c10-9-8-14(12-11-9)3-1-2-13-4-6-15-7-5-13/h8H,1-7,10H2
• InChI Key： CMXPQLPFGQCIHU-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 211.14331018g/mol
• Monoisotopic Mass: 211.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.2Ų

Additional information on 1-3-(morpholin-4-yl)propyl-1H-1,2,3-triazol-4-amine

1-3-(Morpholin-4-yl)propyl-1H-1,2,3-triazol-4-amine

1-3-(Morpholin-4-yl)propyl-1H-1,2,3-triazol-4-amine (CAS No. 2137552-56-6) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a morpholine ring with a 1,2,3-triazole moiety. The morpholine group contributes to the compound's stability and solubility, while the triazole ring introduces reactivity and functional diversity. Recent studies have highlighted its role in drug discovery and advanced materials science.

The synthesis of 1H-1,2,3-triazolamine derivatives, including this compound, has been optimized through various methodologies. Researchers have employed click chemistry approaches to enhance the efficiency of triazole formation. For instance, the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has enabled the scalable production of this compound with high purity. This method not only simplifies the synthesis process but also reduces the environmental footprint compared to traditional methods.

In terms of applications, 1H-triazole amine derivatives have shown promise in medicinal chemistry. They serve as valuable intermediates for constructing bioactive molecules targeting various therapeutic areas. Recent studies have demonstrated their potential as inhibitors of enzymes involved in neurodegenerative diseases. For example, a 2023 study published in *Journal of Medicinal Chemistry* reported that analogs of this compound exhibit potent inhibitory activity against β-secretase 1 (BACE1), a key enzyme in Alzheimer's disease progression.

Moreover, the morpholinylpropyl group in this compound enhances its pharmacokinetic properties. Morpholine derivatives are known for their ability to improve drug absorption and bioavailability. This makes CAS No. 2137552-56-6 an attractive candidate for drug delivery systems and targeted therapies. Researchers are actively exploring its use in developing prodrugs and sustained-release formulations.

From a materials science perspective, this compound has been investigated for its role in polymer synthesis and catalysis. Its triazole functionality allows for cross-linking reactions that can enhance the mechanical properties of polymers. A 2023 study in *Macromolecules* highlighted its application as a cross-linker in creating stimuli-responsive hydrogels for biomedical applications.

In summary, CAS No. 2137552-56-6, or 1H-morpholinylpropyl triazolamine, is a multifaceted compound with broad applicability across chemistry and medicine. Its unique structure enables diverse functionalization pathways, making it a valuable tool for researchers in drug discovery and material innovation.